Cas no 715-30-0 (Benzene,1-chloro-2,3,4,5-tetrafluoro-6-(trifluoromethyl)-)

Benzene,1-chloro-2,3,4,5-tetrafluoro-6-(trifluoromethyl)- structure
715-30-0 structure
Product Name:Benzene,1-chloro-2,3,4,5-tetrafluoro-6-(trifluoromethyl)-
CAS No:715-30-0
MF:C7ClF7
MW:252.516725540161
CID:571654
PubChem ID:228600
Update Time:2025-04-19

Benzene,1-chloro-2,3,4,5-tetrafluoro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2,3,4,5-tetrafluoro-6-(trifluoromethyl)-
    • 1-chloro-2,3,4,5-tetrafluoro-6-(trifluoromethyl)benzene
    • 1-Chlor-2,3,4,5-tetrafluor-6-trifluormethyl-benzol
    • 1-chloro-2,3,4,5-tetrafluoro-6-trifluoromethyl-benzene
    • 2.3.4.5-Tetrafluor-6-chlor-benzotrifluorid
    • 6-Chlor-2.3.4.5-tetrafluor-benzotrifluorid
    • Monochlortetrafluor-(trifluormethyl)-benzol
    • NSC21634
    • SCHEMBL8459110
    • DTXSID50281428
    • MZHDHLZOJMZNMQ-UHFFFAOYSA-N
    • 715-30-0
    • NSC-21634
    • Inchi: 1S/C7ClF7/c8-2-1(7(13,14)15)3(9)5(11)6(12)4(2)10
    • InChI Key: MZHDHLZOJMZNMQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1C(F)(F)F)F)F)F)F

Computed Properties

  • Exact Mass: 251.95800
  • Monoisotopic Mass: 251.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.664
  • Boiling Point: 142.8°C at 760 mmHg
  • Flash Point: 47.7°C
  • Refractive Index: 1.391
  • PSA: 0.00000
  • LogP: 3.91520
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